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Compound of Interest

Compound Name: Fmoc-Tyr(tBu)-OH

Cat. No.: B557300

Essential Safety and Handling Guide for Fmoc-
Tyr(tBu)-OH

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety, operational, and
disposal information for Fmoc-Tyr(tBu)-OH (N-a-Fmoc-O-tert-butyl-L-tyrosine), a key building
block in peptide synthesis.[1][2] Adherence to these protocols is crucial for ensuring laboratory
safety and maintaining the integrity of your research.

Hazard Identification and Classification

Fmoc-Tyr(tBu)-OH is a white to off-white powder.[2] While some suppliers classify the
compound as not hazardous, aggregated GHS information indicates potential hazards.[3][4] It
is prudent to handle it as a potentially hazardous substance. Key hazard statements associated
with the compound are summarized below.
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GHS Hazard Statement (H-

Hazard Class Description

Code)
Acute Toxicity, Oral H302 Harmful if swallowed.[5]
Skin Corrosion/Irritation H315 Causes skin irritation.[5][6]
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation [5]
Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure)

irritation.[5][6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Fmoc-Tyr(tBu)-OH to minimize

exposure. The following table outlines the recommended equipment based on Safety Data

Sheets.[1][4][5]

Protection Type

Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166 or chemical safety goggles are

mandatory.[4]

Hand Protection

Wear appropriate chemical-resistant gloves
(e.g., nitrile rubber). Dispose of contaminated
gloves after use in accordance with local laws

and good laboratory practices.[1]

Skin and Body Protection

A laboratory coat is required. For larger
quantities or potential for significant exposure, a

full suit may be necessary.[1]

Respiratory Protection

Use in a well-ventilated area.[5] If dust formation
is likely, a type N95 (US) or type P1 (EN 143)

dust mask or a dust respirator should be used.

[1]
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Experimental Protocols: Safe Handling, Storage,
and Disposal

Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store the container tightly closed in a dry, cool, and well-ventilated place.[4][7]

 Recommended storage temperature is typically between 2-8°C (36-46°F), although some
suppliers state room temperature or -20°C for long-term powder storage.[1][8] Always follow
the specific storage instructions on the product label.

Handling and Operational Plan:

o Preparation: Read the Safety Data Sheet (SDS) thoroughly before use. Ensure all necessary
PPE is available and in good condition. Work in a designated area, preferably in a chemical
fume hood or a space with appropriate exhaust ventilation to minimize dust inhalation.[7][9]

» Weighing and Transfer: Avoid the formation and inhalation of dust.[5][7] Use appropriate
tools to handle the solid material.

 Dissolving: When preparing solutions, add the solid to the solvent slowly. Fmoc-Tyr(tBu)-OH
is soluble in organic solvents like Dimethylformamide (DMF).[2]

» General Practices: Avoid contact with skin, eyes, and clothing.[4][9] Do not eat, drink, or
smoke in the laboratory.[5] Wash hands thoroughly after handling.[5]

Emergency Procedures

First Aid Measures: Immediate medical attention may be required in case of exposure. Show
the safety data sheet to the doctor in attendance.[4]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600719-a019-fmoc-tyr-tbu--oh.pdf
https://www.chemicalbook.com/msds/Fmoc-Tyr-tBu-OH.pdf
https://www.peptide.com/custdocs/MSDS%20AFY105%20Fmoc-Tyr(tBu).pdf
https://www.medchemexpress.com/fmoc-tyr-tbu-oh.html
https://www.chemicalbook.com/msds/Fmoc-Tyr-tBu-OH.pdf
https://www.peptide.com/custdocs/MSDS%20MFY105%20Fmoc-MeTyr(tBu)-OH.pdf
https://file.medchemexpress.eu/batch_PDF/HY-W008016/Fmoc-Tyr-tBu-OH-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/Fmoc-Tyr-tBu-OH.pdf
https://www.benchchem.com/product/b557300?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/fmoc-tyr-tbu-oh-dic26910.html
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600719-a019-fmoc-tyr-tbu--oh.pdf
https://www.peptide.com/custdocs/MSDS%20MFY105%20Fmoc-MeTyr(tBu)-OH.pdf
https://file.medchemexpress.eu/batch_PDF/HY-W008016/Fmoc-Tyr-tBu-OH-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-W008016/Fmoc-Tyr-tBu-OH-SDS-MedChemExpress.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600719-a019-fmoc-tyr-tbu--oh.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the person into fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[4]

[7]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a physician.[4][7]

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes. Remove contact
Eye Contact ] ]

lenses, if present and easy to do. Continue

rinsing. Consult a physician.[4][5]

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Do NOT

induce vomiting. Call a physician.[4][5][7]

Spill and Leak Protocol:

e Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Wear the
appropriate PPE as described above, including a dust respirator, gloves, goggles, and a lab
coat.[1][7]

o Containment and Cleaning:

o Small Spills: Use appropriate tools to sweep or shovel the spilled material into a suitable,
closed container for disposal.[1][7]

o Large Spills: Use a shovel to place the material into a convenient waste disposal
container.[1] Do not let the product enter drains.[7]

» Final Decontamination: Clean the spill area thoroughly.

Disposal Plan: All waste materials must be disposed of in accordance with federal, state, and
local environmental control regulations.[1][9]
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o Chemical Waste: Dispose of unused Fmoc-Tyr(tBu)-OH in a designated, labeled, and
sealed container for chemical waste.

o Contaminated Materials: Used gloves, lab coats, and other contaminated materials should
be placed in a sealed bag or container and disposed of as hazardous waste.
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Receive & Inspect
Fmoc-Tyr(tBu)-OH

'

Store Tightly Sealed
(2-8°C, Dry, Ventilated)

'

Pre-Use Check:
Read SDS
Don PPE
Use Ventilated Area

Handling:

Weigh Carefully
Avoid Dust
Transfer to Solvent

Emergency Response

Exposure Occurs

Contain & Clean Spill [ Administer First Aid

(Wearing Full PPE) Seek Medical Attention Post-Use Cleanup

Dispose of Waste:

- Unused Reagent
- Contaminated PPE
(Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fmoc-Tyr(tBu)-OH from receipt to disposal.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b557300?utm_src=pdf-body-img
https://www.benchchem.com/product/b557300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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